Cas no 35344-94-6 (4-Formyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Formyl-1H-pyrazole-3-carboxylic acid
• CAS No: 35344-94-6
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD14702913
• CID: 1083554
• PubChem ID: 22478146
• Update Time: 2025-11-05

4-Formyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-pyrazole-3-carboxylic acid
• 4-Formyl-1H-pyrazole-5-carboxylic acid
• 35344-94-6
• DTXSID30625987
• WLJIPMNJIBKQON-UHFFFAOYSA-N
• 4-FORMYL-1H-PYRAZOLE-3-CARBOXYLICACID
• 1H-pyrazole-5-carboxylic acid, 4-formyl-
• 4-formyl-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
• LS-09300
• SCHEMBL14836334
• AKOS017259340
• 4-formylpyrazole-3-carboxylic acid
• CS-0308992
• Z1201627948
• ALBB-027174
• 4-Formyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• MFCD14702913
• AKOS006335638
• AT16106
• EN300-147286
• SY153562

• MDL： MFCD14702913
• Inchi： 1S/C5H4N2O3/c8-2-3-1-6-7-4(3)5(9)10/h1-2H,(H,6,7)(H,9,10)
• InChI Key： WLJIPMNJIBKQON-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)C=NN1)=O

Computed Properties

• Exact Mass: 140.02219199g/mol
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83Ų

Additional information on 4-Formyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-Formyl-1H-pyrazole-3-carboxylic acid (CAS No. 35344-94-6): Properties, Applications, and Industry Insights

4-Formyl-1H-pyrazole-3-carboxylic acid (CAS No. 35344-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This heterocyclic carboxylic acid derivative features both a formyl group and a carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex molecules. Its pyrazole core is particularly valuable in drug discovery, as pyrazole derivatives are known for their broad biological activities.

In recent years, the demand for 4-Formyl-1H-pyrazole-3-carboxylic acid has surged, driven by its applications in developing small-molecule inhibitors and bioconjugation reagents. Researchers frequently search for "pyrazole-3-carboxylic acid derivatives" or "formyl pyrazole synthesis," reflecting growing interest in its synthetic pathways. The compound's CAS No. 35344-94-6 is often used as a key identifier in patent literature and regulatory documents, emphasizing its industrial relevance.

From a structural perspective, the presence of both electron-withdrawing (formyl) and electron-donating (carboxylic acid) groups allows for diverse chemical modifications. This characteristic makes 4-Formyl-1H-pyrazole-3-carboxylic acid a hotspot for studies on structure-activity relationships (SAR) in medicinal chemistry. Notably, its derivatives have shown promise in targeting enzyme inhibition, a trending topic in cancer and metabolic disorder research.

The compound's role in green chemistry initiatives is another area of exploration. With increasing searches for "sustainable heterocyclic synthesis," researchers are investigating eco-friendly catalytic methods to produce 4-Formyl-1H-pyrazole-3-carboxylic acid with minimal waste. Its potential in biodegradable materials further aligns with global sustainability goals, a frequently discussed topic in scientific forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 35344-94-6. Quality control protocols often focus on quantifying impurities like unreacted intermediates or isomeric byproducts, addressing common queries about purity standards in fine chemical production. The compound's stability under various pH conditions is also a recurring subject in storage-related searches.

In the agrochemical sector, 4-Formyl-1H-pyrazole-3-carboxylic acid serves as a precursor for crop protection agents, particularly those targeting pest resistance management—a critical concern in modern agriculture. Its integration into smart delivery systems exemplifies innovation in precision farming, a trending niche in search engine analytics.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or photocatalysis, areas gaining traction in materials science. As synthetic methodologies evolve, CAS No. 35344-94-6 will likely remain a focal point for interdisciplinary applications, bridging gaps between chemistry, biology, and environmental science.